Cas no 1554906-21-6 (4-Azepan-1-ylmethyl-2-chloro-phenol)

• Product Name: 4-Azepan-1-ylmethyl-2-chloro-phenol
• CAS No: 1554906-21-6
• MF: C₁₃H₁₈ClNO
• MW: 239.741122722626
• CID: 4915781
• Update Time: 2025-06-09

4-Azepan-1-ylmethyl-2-chloro-phenol Chemical and Physical Properties

Names and Identifiers

• 4-Azepan-1-ylmethyl-2-chloro-phenol
• 4-(Azepan-1-ylmethyl)-2-chlorophenol

• Inchi： 1S/C13H18ClNO/c14-12-9-11(5-6-13(12)16)10-15-7-3-1-2-4-8-15/h5-6,9,16H,1-4,7-8,10H2
• InChI Key： PWNPISMNIMMSBL-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)CN1CCCCCC1)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 204
• XLogP3: 3.2
• Topological Polar Surface Area: 23.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on 4-Azepan-1-ylmethyl-2-chloro-phenol

Introduction to 4-Azepan-1-ylmethyl-2-chloro-phenol (CAS No. 1554906-21-6)

4-Azepan-1-ylmethyl-2-chloro-phenol, identified by the Chemical Abstracts Service Number (CAS No.) 1554906-21-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of azepane derivatives, which are known for their structural complexity and diverse biological activities. The presence of both azepane and chlorophenol moieties in its molecular framework imparts unique chemical and pharmacological properties, making it a subject of extensive interest for potential therapeutic applications.

The molecular structure of 4-Azepan-1-ylmethyl-2-chloro-phenol consists of a benzene ring substituted with a chlorine atom at the 2-position and an azepane ring linked via a methylene group at the 1-position of the azepane. This configuration not only contributes to its distinct physicochemical properties but also opens up possibilities for various chemical modifications and functionalizations. The compound’s solubility, stability, and reactivity profile are influenced by these structural features, which are critical factors in drug design and development.

In recent years, there has been growing interest in azepane derivatives due to their potential as pharmacophores in drug discovery. Azepane, a seven-membered heterocyclic compound, is known to enhance drug bioavailability and metabolic stability. The introduction of a chlorophenol moiety further modulates the compound’s interactions with biological targets, making it a promising candidate for developing novel therapeutic agents. Studies have shown that such derivatives exhibit a range of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties.

One of the most compelling aspects of 4-Azepan-1-ylmethyl-2-chloro-phenol is its versatility in medicinal chemistry. Researchers have explored its potential in various therapeutic areas, particularly in oncology and infectious diseases. For instance, preliminary studies have indicated that this compound may interfere with key enzymatic pathways involved in cancer cell proliferation. The chlorine atom at the 2-position of the phenol ring enhances electrophilicity, allowing for interactions with nucleophilic residues on target proteins. This feature is particularly valuable in designing small-molecule inhibitors.

The synthesis of 4-Azepan-1-ylmethyl-2-chloro-phenol involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key synthetic steps include the formation of the azepane ring via cyclization reactions followed by alkylation to introduce the methylene group. Subsequent chlorination at the phenol ring is achieved using appropriate chlorinating agents under controlled conditions. The efficiency of these synthetic routes is crucial for large-scale production and further derivatization.

From a pharmacokinetic perspective, 4-Azepan-1-ylmethyl-2-chloro-phenol exhibits interesting absorption, distribution, metabolism, and excretion (ADME) properties. The azepane moiety contributes to better oral bioavailability, while the chlorophenol group influences metabolic pathways such as cytochrome P450-mediated oxidation. Understanding these ADME characteristics is essential for predicting drug efficacy and minimizing potential side effects. Advanced computational methods, including molecular docking and pharmacokinetic modeling, are increasingly employed to predict these properties before experimental validation.

Recent advancements in high-throughput screening (HTS) have accelerated the discovery of novel bioactive compounds like 4-Azepan-1-ylmethyl-2-chloro-phenol. HTS allows researchers to rapidly test thousands of compounds against various biological targets, identifying those with promising activity profiles. This approach has been instrumental in uncovering new therapeutic leads that might otherwise remain undiscovered through traditional screening methods. The integration of HTS with structural biology techniques provides deeper insights into target-ligand interactions, aiding in rational drug design.

The potential applications of 4-Azepan-1-ylmethyl-2-chloro-phenol extend beyond oncology and infectious diseases. Emerging research suggests its utility in managing neurological disorders by modulating neurotransmitter pathways. The unique structural features of this compound may enable it to cross the blood-brain barrier more effectively than other drugs currently under development. Such findings highlight the importance of exploring unconventional pharmacophores like azepane derivatives for addressing unmet medical needs.

In conclusion,4-Azepan-1-ylmethyl -2-chloro -phenol (CAS No. 1554906 -21 -6) represents a significant advancement in pharmaceutical chemistry with its novel structure and diverse biological activities . Its synthesis , pharmacological properties ,and potential therapeutic applications underscore its importance as a research tool . As scientific understanding progresses ,the role of such specialized compounds in drug discovery is expected to expand ,offering new hope for treating complex diseases .